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Technical Support Center: Fullerene C70-Based
Devices
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing the

performance of Fullerene C70-based devices.

Troubleshooting Guides
This section addresses common issues encountered during the fabrication and

characterization of Fullerene C70-based devices, such as organic solar cells (OSCs) and

organic photodetectors (OPDs).

Issue 1: Low Power Conversion Efficiency (PCE) in C70-Based Organic Solar Cells

Q1: My C70-based organic solar cell shows low power conversion efficiency. What are the

potential causes and how can I improve it?

A1: Low power conversion efficiency (PCE) in C70-based OSCs can stem from several factors,

primarily related to the active layer morphology, charge transport, and light absorption. Here

are some troubleshooting steps:

Optimize the Donor:Acceptor Blend Ratio: The ratio of the donor material to C70 is crucial for

creating an optimal bulk heterojunction (BHJ) morphology. An imbalanced ratio can lead to
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poor exciton dissociation and charge transport. For instance, in a study with Zinc

Phthalocyanine (ZnPc) as the donor, a 2:1 ratio of C70:ZnPc yielded a higher PCE of 2.56%

compared to a 1:1 ratio.[1][2] This is attributed to a more favorable morphology for charge

transport and higher photocurrent due to the broad absorption of C70.[1][2]

Solvent and Additive Engineering: The choice of solvent and the use of additives can

significantly influence the active layer's nanoscale morphology.[3][4] Different solvents can

lead to variations in the size of phase-separated domains.[3] The addition of a high-boiling-

point additive, like 1-chloronaphthalene (CN), can promote a finer lateral structure, leading to

increased photocurrent and PCE.[3]

Post-Fabrication Treatments:

Light Soaking: Exposing the device to a low level of light during fabrication can enhance

thermal stability and, in some cases, improve performance by inducing oligomerization of

fullerene molecules, which hinders their diffusion and crystallization.[5]

Near-Infrared (NIR) Laser Irradiation: Post-treatment with NIR laser pulses has been

shown to enhance PCE by as much as 50%.[6] This is attributed to the formation of a

covalent linkage between the donor and fullerene, improving charge transfer.[6]

Interfacial Layer Modification: The use of an interlayer, such as poly(ethylene

oxide)zirconium (PEOz), between the electrode and the active layer can enhance device

performance by tuning the work function of the electrode and influencing the nanostructure

of the fullerene blend film.[7]

Issue 2: Poor Charge Carrier Mobility

Q2: I am observing low electron mobility in my C70-based device. What strategies can I employ

to enhance charge transport?

A2: Low charge carrier mobility is a common bottleneck for device performance. Here are some

strategies to address this:

Controlling Film Microstructure: The formation of a well-ordered crystalline structure in the

C70 film is essential for efficient charge transport. In C60:C70 blend films, the use of a PEOz
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interlayer was found to induce a novel co-crystal structure, leading to a significant increase in

field-effect mobility from 0.11 to 2.1 cm²/Vs.[7]

Ternary Blend Approach: Introducing a third component into the active layer can create

additional pathways for charge transport.[8][9] Polyfullerenes, for example, can act as a

guest acceptor to facilitate charge transfer and suppress charge recombination, leading to

higher efficiency in all-polymer solar cells.[8]

Solid Additives: The incorporation of solid additives can enhance both exciton diffusion and

charge transport. For instance, an organoboron additive can improve the crystallization of

the acceptor and increase the charge carrier diffusion length.[10]

Issue 3: Device Instability and Degradation

Q3: My C70-based device degrades quickly under ambient conditions. What are the primary

degradation mechanisms and how can I improve stability?

A3: Device stability is a critical challenge for organic electronics. Here's how to address

degradation in C70-based devices:

Photochemical Instability of Fullerenes: Fullerenes like PCBM (a C60 derivative, but with

similar implications for C70) can undergo photo-oxidation when exposed to light and air.[11]

Even a small fraction of photo-oxidized fullerene can act as trap states, severely

compromising device performance by affecting electron transport and recombination kinetics.

[11]

Mitigation: Encapsulation of the device to prevent exposure to oxygen and moisture is a

primary strategy. Additionally, selecting donor polymers that can suppress fullerene

oxidation can improve stability.[11]

Thermal Stability: C70 fullerite is generally more thermally stable than C60 fullerite by about

150°C due to stronger intermolecular interactions.[12] However, high temperatures can still

lead to degradation.

Mitigation: Light-induced oligomerization of fullerenes during fabrication can enhance

thermal stability by hindering their diffusion and crystallization under thermal stress.[5]
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Morphological Instability: The nanoscale morphology of the active layer can change over

time, especially under thermal stress, leading to performance degradation.

Mitigation: Using polyfullerenes instead of small-molecule fullerenes can improve

morphological stability and mechanical robustness, as they are less prone to segregation

and dimerization.[8]

Frequently Asked Questions (FAQs)
Q4: What are the advantages of using C70 over C60 in organic solar cells?

A4: C70 offers several advantages over the more commonly used C60 in OSCs:

Broader and Stronger Absorption: C70 has a significantly stronger and broader absorption

spectrum in the visible range (380-700 nm) compared to C60.[2] This leads to increased

photon harvesting and a higher short-circuit current density (Jsc).[2]

Higher Efficiency Potential: Due to the enhanced light absorption, C70-based OSCs have

demonstrated higher power conversion efficiencies than identical devices using C60. For

example, a C70:ZnPc solar cell achieved a PCE of 2.87%, a substantial improvement over

the 2.27% for a C60-based cell.[2]

Q5: How does the solvent affect the morphology of the C70 blend film?

A5: The solvent from which the active layer is cast plays a critical role in determining the final

film morphology.[3] Key factors include:

Solvent Vapor Pressure: Solvents with different vapor pressures affect the drying time of the

film, which in turn influences the extent of phase separation between the donor and C70.

Solubility of C70: The solubility of C70 in the chosen solvent will impact its aggregation and

the formation of crystalline domains.

Additives: The use of a small amount of a low vapor pressure additive can prevent the

formation of large, undesirable phase-separated domains.[3]

Q6: Can C70 be used in applications other than organic solar cells?
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A6: Yes, C70 has potential in various other electronic applications, including:

Organic Photodetectors (OPDs): The properties that make C70 a good acceptor in OSCs are

also beneficial for OPDs. Challenges in OPDs include managing dark current and improving

sensitivity, where morphology control and material purity are crucial.[13][14][15]

Organic Field-Effect Transistors (OFETs): C70 and its blends can be used as the n-channel

semiconductor in OFETs, exhibiting high electron mobility when the film microstructure is

optimized.[7]

Single-Electron Transistors (SETs): The unique electronic and structural properties of

individual C70 molecules are being explored for applications in single-molecule electronic

devices.[16]

Quantitative Data Summary
Table 1: Performance of C70-Based Organic Solar Cells with Different Donor:Acceptor Ratios

Donor:Acce
ptor
(C70:ZnPc)

Open-
Circuit
Voltage
(VOC) [V]

Short-
Circuit
Current
(JSC)
[mA/cm²]

Fill Factor
(FF) [%]

Power
Conversion
Efficiency
(PCE) [%]

Reference

1:1 0.52 8.86 50 2.31 [1][2]

2:1 0.54 9.88 54 2.87 [1][2]

Table 2: Effect of Post-Fabrication NIR Laser Treatment on P3HT:PC70BM Solar Cell

Performance
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Treatment
Time [min]

Open-
Circuit
Voltage
(VOC) [V]

Short-
Circuit
Current
(JSC)
[mA/cm²]

Fill Factor
(FF) [%]

Power
Conversion
Efficiency
(PCE) [%]

Reference

0 (Control) 0.58 8.1 63 2.96 [6]

15 0.59 10.2 73 4.40 [6]

Detailed Experimental Protocols
Protocol 1: Fabrication of a C70:ZnPc Bulk Heterojunction Organic Solar Cell

Substrate Cleaning: Clean ITO-coated glass substrates by sequential ultrasonication in

detergent, acetone, ethanol, and isopropanol.[2]

Hole Transport Layer Deposition: Thermally evaporate a 5 nm thick layer of the hole

transport material (e.g., Cx) onto the ITO substrate.[2]

Active Layer Deposition: Co-evaporate C70 and Zinc Phthalocyanine (ZnPc) at a weight ratio

of 2:1 to a thickness of 30 nm. The deposition rate should be carefully controlled to achieve

the desired stoichiometry and morphology.[2]

Electron Transport Layer Deposition: Deposit a thin layer of an electron transport material

(e.g., BCP) to a thickness of ~5-10 nm.

Cathode Deposition: Thermally evaporate a metal cathode (e.g., Aluminum) with a thickness

of ~100 nm through a shadow mask to define the active area of the device.

Encapsulation: Encapsulate the device using a UV-curable epoxy and a glass slide to protect

it from atmospheric degradation.
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Substrate Preparation Device Fabrication Post-Fabrication

ITO Substrate Cleaning Hole Transport Layer Deposition Active Layer (C70:Donor) Deposition Electron Transport Layer Deposition Cathode Deposition Encapsulation Device Characterization

Click to download full resolution via product page

Caption: A typical experimental workflow for the fabrication of C70-based organic solar cells.
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Adjust blend ratio (e.g., 2:1 C70:Donor)
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Is the solvent/additive system optimal?
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Caption: A logical troubleshooting guide for addressing low power conversion efficiency in C70-

based devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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